Cas no 103732-08-7 (27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI))
103732-08-7 structure
Product Name:27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI)
CAS No:103732-08-7
MF:C28H44O3
MW:428.647169113159
CID:141798
PubChem ID:71300400
Update Time:2025-04-19
27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI)
- (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2S)-6-hydroxy-6-methyloct-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
- 22-dehydro-1,25-dihydroxy-24-homovitamin D3
- 27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9C...
- 1,25(OH)2-22-Dehydro-monohomo-vitamin D3
- 1,25-Dihydroxy-22-dehydro-26-homovitamin D3
- 27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol, 25-ethyl-, (1alpha,3beta,5Z,7E,22E)-
- Dhdh-vitamin D3
- Dhmh-calcitriol
- 103732-08-7
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- Inchi: 1S/C28H44O3/c1-6-27(4,31)15-7-9-19(2)24-13-14-25-21(10-8-16-28(24,25)5)11-12-22-17-23(29)18-26(30)20(22)3/h7,9,11-12,19,23-26,29-31H,3,6,8,10,13-18H2,1-2,4-5H3/b9-7+,21-11+,22-12-/t19-,23+,24+,25-,26-,27?,28+/m0/s1
- InChI Key: RQYBOLUOBVMUJB-RYZVBFQCSA-N
- SMILES: OC(C)(CC)C/C=C/[C@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C
Computed Properties
- Exact Mass: 428.329045
- Monoisotopic Mass: 428.329045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 747
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
- XLogP3: 5.1
Experimental Properties
- Density: 1.06
- Boiling Point: 581.8°Cat760mmHg
- Flash Point: 244.6°C
- Refractive Index: 1.555
- PSA: 60.69000
- LogP: 5.87080
27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI) Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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